Cas no 2172487-16-8 (tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 2172487-16-8
• MF: C₁₂H₁₉ClF₃NO₄S
• MW: 365.796772241592
• CID: 5862142
• PubChem ID: 165868845
• Update Time: 2025-05-20

tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate
• 2172487-16-8
• tert-butyl 4-[(chlorosulfonyl)methyl]-4-(trifluoromethyl)piperidine-1-carboxylate
• EN300-1577738

• Inchi： 1S/C12H19ClF3NO4S/c1-10(2,3)21-9(18)17-6-4-11(5-7-17,12(14,15)16)8-22(13,19)20/h4-8H2,1-3H3
• InChI Key： VYWNFSDXMWLKNI-UHFFFAOYSA-N
• SMILES： ClS(CC1(C(F)(F)F)CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.0675414g/mol
• Monoisotopic Mass: 365.0675414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 2172487-16-8)

Tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate, with the CAS number 2172487-16-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a chlorosulfonyl moiety, and a trifluoromethyl group, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The compound's structure is designed to enhance its reactivity and compatibility with other functional groups, making it an excellent candidate for further chemical modifications. In recent years, there has been growing interest in the development of novel piperidine-based drugs due to their ability to interact with biological targets in a highly specific manner. The introduction of electron-withdrawing groups such as the chlorosulfonyl and trifluoromethyl substituents not only improves the metabolic stability of the molecule but also enhances its binding affinity to biological receptors.

One of the most compelling aspects of Tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate is its potential application in the synthesis of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, and modifications such as the addition of a trifluoromethyl group have been shown to improve blood-brain barrier penetration. This makes the compound particularly interesting for developing treatments for neurological disorders such as depression, anxiety, and epilepsy.

In addition to its CNS applications, this compound has also shown promise in the development of anti-inflammatory and anticancer agents. The chlorosulfonyl group is known to enhance the bioactivity of molecules by increasing their lipophilicity and stability under physiological conditions. Recent studies have demonstrated that piperidine derivatives containing this moiety can effectively inhibit inflammatory pathways by targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the presence of a tert-butyl group provides steric hindrance, which can prevent unwanted side reactions and improve overall drug efficacy.

The synthesis of Tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a piperidine scaffold, followed by functionalization with chlorosulfonyl chloride and trifluoromethylation reagents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents efficiently. The final product is then purified through techniques such as column chromatography or recrystallization to meet pharmaceutical-grade standards.

The pharmacological profile of this compound has been extensively evaluated in both in vitro and in vivo models. Preclinical studies have revealed that Tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate exhibits potent activity against a range of targets, including serotonin receptors (5-HT1A, 5-HT2A), dopamine receptors (D2), and nicotinic acetylcholine receptors (nACh). These findings suggest that it may be effective in treating conditions associated with dysregulation of these neurotransmitter systems.

The use of computational modeling has also played a crucial role in understanding the binding interactions between Tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate and its biological targets. Molecular docking studies have identified key residues on the target proteins that contribute to high-affinity binding, providing valuable insights for structure-based drug design. These computational approaches have helped researchers optimize the compound's structure to improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, Tert-butyl 4-(chlorosulfonyl)methyl-4-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 2172487-16-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent intermediate for synthesizing drugs targeting various therapeutic areas, particularly central nervous system disorders. The ongoing research into this compound underscores its importance as a building block for innovative drug development efforts aimed at improving patient outcomes.